2,2-dimethyl-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]propanamide

• IUPAC Name: 2,2-dimethyl-N-[2-[[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]propanamide
• InChI: InChI=1S/C17H24N6O/c1-12-5-6-13(20-11-12)21-15-8-7-14(22-23-15)18-9-10-19-16(24)17(2,3)4/h5-8,11H,9-10H2,1-4H3,(H,18,22)(H,19,24)(H,20,21,23)
• InChI Key: VBCTXLCMUJUGDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC2=NN=C(C=C2)NCCNC(=O)C(C)(C)C
• Molecular Formula: C17H24N6O
• Molecular Weight: 328.4 g/mol

Description

“2,2-dimethyl-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]propanamide” is a complex organic compound. It has a molecular formula of C11H16N2O. The compound is likely to have a structure that includes a propanamide group (a derivative of propionic acid) with various substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, its polarity, solubility, melting point, boiling point, etc., would be determined by the functional groups present in the molecule and their arrangement.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research on the synthesis of azole derivatives, including compounds structurally related to the query, has shown antibacterial activity against specific bacteria. For example, Tumosienė et al. (2012) synthesized a series of N-[(phenylcarbamoyl)amino]-3-[(4-methylphenyl)amino]propanamides and their thio analogues, finding good antibacterial activity against Rhizobium radiobacter (Tumosienė et al., 2012).

Catalytic Properties of Ruthenium Complexes

Mejuto et al. (2015) explored ruthenium complexes with N-heterocyclic carbene NNC-pincer ligand, which could be analogous to the structural motifs in the queried compound. These complexes showed catalytic activity in the reduction of ketones and aldehydes under transfer hydrogenation conditions, suggesting potential applications in catalysis (Mejuto et al., 2015).

Synthesis of Pyrazolopyrimidines as Anticancer Agents

Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines with significant cytotoxic activities against cancer cell lines, indicating the potential of similar compounds in anticancer research (Rahmouni et al., 2016).

Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives

Hossan et al. (2012) reported on the synthesis and antimicrobial activity of new pyrimidinone and oxazinone derivatives, suggesting that compounds with similar structures might possess valuable antimicrobial properties (Hossan et al., 2012).